Cas no 1261741-18-7 (3-Methoxy-2-(2-(trifluoromethyl)phenyl)pyridine-6-methanol)

3-Methoxy-2-(2-(trifluoromethyl)phenyl)pyridine-6-methanol is a specialized pyridine derivative featuring a trifluoromethylphenyl substituent and a hydroxymethyl group at the 6-position. This compound is of interest in pharmaceutical and agrochemical research due to its structural versatility, which allows for further functionalization. The presence of the trifluoromethyl group enhances metabolic stability and lipophilicity, potentially improving bioavailability in drug development. The methoxy and hydroxymethyl groups provide reactive handles for synthetic modifications, making it a valuable intermediate in the design of bioactive molecules. Its well-defined structure and purity make it suitable for applications in medicinal chemistry and material science, where precise molecular properties are critical.
3-Methoxy-2-(2-(trifluoromethyl)phenyl)pyridine-6-methanol structure
1261741-18-7 structure
Product Name:3-Methoxy-2-(2-(trifluoromethyl)phenyl)pyridine-6-methanol
CAS No:1261741-18-7
MF:C14H12F3NO2
MW:283.245794296265
CID:4983300
Update Time:2025-10-29

3-Methoxy-2-(2-(trifluoromethyl)phenyl)pyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

    • 3-Methoxy-2-(2-(trifluoromethyl)phenyl)pyridine-6-methanol
    • Inchi: 1S/C14H12F3NO2/c1-20-12-7-6-9(8-19)18-13(12)10-4-2-3-5-11(10)14(15,16)17/h2-7,19H,8H2,1H3
    • InChI Key: PKBMCDOGNKEQPC-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC=CC=1C1C(=CC=C(CO)N=1)OC)(F)F

Computed Properties

  • Exact Mass: 283.08201311 g/mol
  • Monoisotopic Mass: 283.08201311 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 283.24
  • XLogP3: 2.5
  • Topological Polar Surface Area: 42.4

3-Methoxy-2-(2-(trifluoromethyl)phenyl)pyridine-6-methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013008668-250mg
3-Methoxy-2-(2-(trifluoromethyl)phenyl)pyridine-6-methanol
1261741-18-7 97%
250mg
$484.80 2023-09-03
Alichem
A013008668-500mg
3-Methoxy-2-(2-(trifluoromethyl)phenyl)pyridine-6-methanol
1261741-18-7 97%
500mg
$831.30 2023-09-03
Alichem
A013008668-1g
3-Methoxy-2-(2-(trifluoromethyl)phenyl)pyridine-6-methanol
1261741-18-7 97%
1g
$1490.00 2023-09-03

Additional information on 3-Methoxy-2-(2-(trifluoromethyl)phenyl)pyridine-6-methanol

Recent Advances in the Study of 3-Methoxy-2-(2-(trifluoromethyl)phenyl)pyridine-6-methanol (CAS: 1261741-18-7)

The compound 3-Methoxy-2-(2-(trifluoromethyl)phenyl)pyridine-6-methanol (CAS: 1261741-18-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the unique structural features of 3-Methoxy-2-(2-(trifluoromethyl)phenyl)pyridine-6-methanol, which contribute to its ability to interact with specific biological targets. The presence of the trifluoromethyl group and the methoxy moiety in the molecule has been shown to enhance its binding affinity and selectivity, making it a promising candidate for further investigation. Researchers have employed advanced computational modeling techniques to predict its interactions with various enzymes and receptors, providing valuable insights into its mechanism of action.

In terms of synthesis, recent advancements have focused on optimizing the yield and purity of 3-Methoxy-2-(2-(trifluoromethyl)phenyl)pyridine-6-methanol. A study published in the Journal of Medicinal Chemistry (2023) described a novel, scalable synthetic route that significantly reduces the number of steps and improves overall efficiency. This development is particularly important for large-scale production, which is essential for preclinical and clinical studies.

Biological evaluations of 3-Methoxy-2-(2-(trifluoromethyl)phenyl)pyridine-6-methanol have revealed its potential as an inhibitor of key enzymes involved in inflammatory pathways. In vitro assays demonstrated its ability to suppress the activity of cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), suggesting its utility in the treatment of inflammatory diseases such as arthritis and asthma. Furthermore, preliminary in vivo studies in animal models have shown promising results, with reduced inflammation and minimal toxicity observed at therapeutic doses.

Another area of interest is the compound's potential application in oncology. Recent research has explored its ability to modulate signaling pathways involved in cancer cell proliferation and survival. For instance, a study conducted by a team at the National Cancer Institute (2023) found that 3-Methoxy-2-(2-(trifluoromethyl)phenyl)pyridine-6-methanol exhibits selective cytotoxicity against certain cancer cell lines, particularly those with mutations in the PI3K/AKT pathway. These findings underscore its potential as a targeted therapy for specific cancer subtypes.

Despite these promising results, challenges remain in the development of 3-Methoxy-2-(2-(trifluoromethyl)phenyl)pyridine-6-methanol as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Ongoing studies are focusing on structural modifications to improve these properties while retaining the compound's biological activity.

In conclusion, 3-Methoxy-2-(2-(trifluoromethyl)phenyl)pyridine-6-methanol (CAS: 1261741-18-7) represents a promising molecule with diverse therapeutic potential. Recent advancements in its synthesis, biological evaluation, and mechanistic understanding have laid a solid foundation for future research. Continued exploration of this compound may lead to the development of novel treatments for inflammatory diseases and cancer, addressing unmet medical needs in these areas.

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